5-Bromo-2-(3,4-difluorophenyl)pyridine

• Molecular Formula: C11H6BrF2N
• Molecular Weight: 270.07 g/mol
• IUPAC Name: 5-bromo-2-(3,4-difluorophenyl)pyridine
• InChI: InChI=1S/C11H6BrF2N/c12-8-2-4-11(15-6-8)7-1-3-9(13)10(14)5-7/h1-6H
• InChI Key: VQDGEXONUHUKGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=C(C=C2)Br)F)F

Description

5-Bromo-2-(3,4-difluorophenyl)pyridine is a useful research compound. Its molecular formula is C11H6BrF2N and its molecular weight is 270.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.2 g of 3,4-difluorophenylboric acid, 8.5 g of 2,5-dibromopyridine, 0.31 g of tetrakistriphenylphosphine palladium, 60 ml of ethanol, 120 ml of benzene and 120 ml of 2N sodium carbonate solution is heated to boiling (66° C.) for 7 hours while stirring. After cooling the mixture is extracted with diethyl ether. The organic phase is washed with 100 ml of saturated sodium hydrogen carbonate solution and 100 ml of water, dried over sodium sulphite, filtered and concentrated. Purification of the residue by chromatography on silica gel with hexane/ethyl acetate 19:1 yields pure 5-bromo-2-(3,4-difluorophenyl)pyridine.